N-allyl-N'-1-naphthyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]urea

• IUPAC Name: 3-naphthalen-1-yl-1-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-1-prop-2-enylurea
• InChI: InChI=1S/C23H20N4O2/c1-2-15-27(16-21-25-22(26-29-21)18-10-4-3-5-11-18)23(28)24-20-14-8-12-17-9-6-7-13-19(17)20/h2-14H,1,15-16H2,(H,24,28)
• InChI Key: KYSGFKSNDXKGER-UHFFFAOYSA-N
• Canonical SMILES: C=CCN(CC1=NC(=NO1)C2=CC=CC=C2)C(=O)NC3=CC=CC4=CC=CC=C43
• Molecular Formula: C23H20N4O2
• Molecular Weight: 384.4 g/mol

Description

N-allyl-N'-1-naphthyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]urea is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly referred to as ANO, and it is synthesized using a specific method that involves the reaction of several chemical compounds.

Mechanism of Action

The mechanism of action of ANO is not fully understood, but it is believed to involve the inhibition of certain enzymes that are involved in the growth and proliferation of cancer cells. ANO has also been found to interact with DNA, which may contribute to its anti-cancer properties.
Biochemical and Physiological Effects:
ANO has been shown to have several biochemical and physiological effects. For instance, it has been found to induce apoptosis (programmed cell death) in cancer cells, which may contribute to its anti-cancer properties. ANO has also been found to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

ANO has several advantages for lab experiments. For instance, it is relatively easy to synthesize and purify, and it has been found to be stable under various conditions. However, ANO also has some limitations, such as its low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on ANO. For instance, further studies are needed to fully elucidate its mechanism of action and to determine its potential use in the development of new anti-cancer drugs. Additionally, ANO may have potential applications in other fields, such as materials science and environmental monitoring, which warrant further investigation.

Synthesis Methods

The synthesis of ANO involves the reaction of N-allyl-N'-1-naphthylurea, 3-phenyl-1,2,4-oxadiazole-5-carbaldehyde, and sodium borohydride. The reaction is carried out in the presence of ethanol and acetic acid, and the resulting product is purified using column chromatography. The yield of ANO is typically around 70-75%.

Scientific Research Applications

ANO has been found to have potential applications in various fields of scientific research. For instance, it has been studied for its potential use as a fluorescent probe for detecting zinc ions in biological systems. ANO has also been studied for its potential use in the development of new anti-cancer drugs.